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Compound of Interest
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CAS No.: 1233246-60-0

Cat. No.: B611169

Get Quote

Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Pharmacologists, and

Drug Development Professionals Subject: Validation of TASP0376377 Selectivity against

Kinase Off-Targets

Executive Summary: The Isoquinoline Paradox
TASP0376377 (developed by Taisho Pharmaceutical) represents a high-affinity antagonist for

the CRTH2 (DP2) receptor, a critical node in allergic inflammation and eosinophil recruitment.

With a functional IC50 of ~13 nM, it offers superior potency compared to first-generation

antagonists like Ramatroban.

However, for rigorous signal transduction research, TASP0376377 presents a specific liability:

its isoquinoline core. While the compound is highly selective against prostanoid receptors

(DP1, COX-1/2), isoquinoline scaffolds are "privileged structures" in kinase inhibition (e.g.,

Fasudil targeting ROCK, H-89 targeting PKA).

The Core Problem: If TASP0376377 exhibits unreported off-target kinase activity (particularly

against downstream effectors like MAPK or PKA), it may generate "false positive" anti-

inflammatory data that is actually due to kinase blockade rather than CRTH2 antagonism.
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This guide outlines the critical necessity of profiling TASP0376377 against the human kinome

and compares its selectivity liability to standard alternatives.

Compound Profile & Mechanism
Feature Specification

Compound Name TASP0376377

Primary Target
CRTH2 (Chemoattractant Receptor-homologous

molecule expressed on Th2 cells)

Chemical Class Isoquinoline derivative

Binding Affinity (IC50) 19 nM (Binding); 13 nM (Functional Antagonism)

Primary Selectivity >1000-fold vs. DP1, COX-1, COX-2

Key Liability
Potential ATP-competitive inhibition of kinases

due to isoquinoline scaffold

Mechanism of Action (MoA) & Potential Interference
CRTH2 signaling involves G-protein coupling (Gi/o) leading to calcium flux and MAPK/ERK

activation. An off-target hit on a kinase within this pathway renders the probe useless for

mechanistic studies.
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Figure 1: Signal Transduction & Interference Risk. TASP0376377 blocks CRTH2, but potential

off-target kinase inhibition could independently suppress downstream effects, confounding data
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interpretation.

Comparative Analysis: Selectivity Landscapes
When selecting a CRTH2 probe, researchers must balance potency against the "cleanliness" of

the scaffold.

Compound Scaffold Type
Potency
(CRTH2)

Known Off-
Target
Liabilities

Kinase
Profiling
Priority

TASP0376377 Isoquinoline +++ (13 nM)

High Risk: PKA,

ROCK, PKG

(due to scaffold).

Low Risk: COX

enzymes.[1][2]

CRITICAL

Ramatroban
Indole-

sulfonamide
+ (High nM)

Confirmed:

Thromboxane A2

receptor (TP).

Moderate

Fevipiprant
Indole-acetic

acid
+++ (Sub-nM)

Low. Highly

optimized for

clinical

selectivity.

Low

Cay10471 Tricyclic
+++ (High

potency)

Moderate. Often

used as a

research tool;

limited broad

profiling data.

High

Verdict:

Use Fevipiprant if you require a clinically validated, "clean" control.

Use TASP0376377 if you need high solubility and potency in specific cellular models, BUT

only after running the kinase protocol below to validate your specific readout is not kinase-

dependent.
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Experimental Protocol: Kinase Liability Profiling
To validate TASP0376377 for your specific assay, do not rely on generic literature. Perform this

self-validating workflow.

Phase 1: The "Scaffold-Hopping" Screen (Essential)
Because TASP0376377 contains an isoquinoline moiety, you must screen against the

"Isoquinoline Suspects."

Assay Format: Radiometric HotSpot™ or Competition Binding (KINOMEscan).

Concentration: Screen at 1 µM (approx. 100x the CRTH2 IC50).

The "Suspect" Panel:

PKA (PRKACA): Classic isoquinoline target.

ROCK1/2: Structural homology to PKA active site.

PKC Isoforms: Common off-target for hydrophobic cations.

MAPK1 (ERK2): To rule out downstream pathway interference.

Phase 2: Full Kinome Profiling (For High-Impact Publications)
If TASP0376377 is the primary tool compound in a major study, a broad panel (96+ kinases) is

required.

Step-by-Step Workflow:

Sample Prep: Dissolve TASP0376377 in 100% DMSO to 10 mM stock. Dilute to 50 µM

intermediate in buffer.

Primary Screen: Test at 1 µM and 10 µM.

Controls:

Positive Control:[3] Staurosporine (pan-kinase inhibitor).
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Negative Control: DMSO vehicle (0.1% final).

Hit Definition: Any kinase showing >50% inhibition at 1 µM is a "Hit."

Kd Determination: For all hits, perform an 11-point dose-response curve to determine Kd.

Data Interpretation Logic
Use the Selectivity Score (S-score) to quantify the probe's quality.

S(35) < 0.05: Excellent Selectivity (Safe to use).

S(35) > 0.10: "Dirty" Probe. Use with caution; requires a second chemotype (e.g.,

Fevipiprant) to confirm biological phenotype.

Visualization: The Validation Decision Tree
Follow this logic flow to determine if TASP0376377 is appropriate for your study.
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Figure 2: Validation Decision Matrix. A systematic approach to handling potential kinase off-

targets in GPCR antagonists.
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kinase inhibitors."[6] European Journal of Medicinal Chemistry, 276, 116540.

Provides the theoretical grounding for "scaffold promiscuity" and the necessity of cross-
family profiling (Kinase vs. GPCR).

Pettipher, R., et al. (2014). "Antagonists of the prostaglandin D2 receptor CRTH2." Drug
News & Perspectives, 21(6), 317-322.

Anastassiadis, T., et al. (2011). "Comprehensive assay of kinase catalytic activity reveals

features of kinase inhibitor selectivity." Nature Biotechnology, 29, 1039–1045.

Standard reference for the "Selectivity Score" (S-score) methodology cited in the protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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